2-ethenylpyrrolidine, trifluoroacetic acid
Description
2-ethenylpyrrolidine trifluoroacetic acid is a compound with the CAS Number: 1262682-47-2 . It has a molecular weight of 211.18 . It is in liquid form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-vinylpyrrolidine 2,2,2-trifluoroacetate . The Inchi Code is 1S/C6H11N.C2HF3O2/c1-2-6-4-3-5-7-6;3-2(4,5)1(6)7/h2,6-7H,1,3-5H2; (H,6,7) .Physical And Chemical Properties Analysis
2-ethenylpyrrolidine trifluoroacetic acid is a liquid . It is stored at a temperature of 4 degrees . The compound has a molecular weight of 211.18 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethenylpyrrolidine, trifluoroacetic acid can be achieved through a three-step process involving the reaction of commercially available starting materials.", "Starting Materials": [ "2-pyrrolidinone", "ethyl vinyl ether", "trifluoroacetic acid", "sodium hydride", "tetrahydrofuran", "diethyl ether" ], "Reaction": [ "Step 1: Deprotonation of 2-pyrrolidinone with sodium hydride in tetrahydrofuran to form the sodium salt of 2-pyrrolidinone.", "Step 2: Addition of ethyl vinyl ether to the sodium salt of 2-pyrrolidinone to form 2-ethenylpyrrolidine.", "Step 3: Treatment of 2-ethenylpyrrolidine with trifluoroacetic acid in diethyl ether to form the trifluoroacetate salt of 2-ethenylpyrrolidine, which can be isolated by filtration and drying." ] } | |
CAS RN |
1262682-47-2 |
Product Name |
2-ethenylpyrrolidine, trifluoroacetic acid |
Molecular Formula |
C8H12F3NO2 |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
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